Cas no 107-75-5 (7-Hydroxycitronellal)

• Product Name: 7-Hydroxycitronellal
• CAS No: 107-75-5
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• MDL: MFCD00014681
• CID: 35449
• PubChem ID: 7888
• Update Time: 2025-09-28

7-Hydroxycitronellal Chemical and Physical Properties

Names and Identifiers

• 3,7-Dimethyl-7-hydroxyoctanal
• 7-Hydroxycitronellal
• Hydroxycitronellal
• Hydroxy-citronellal
• 7-hydroxy-3,7-dimethyloctanal
• 7-Hydroxy-3,7-dimethyloctanal,Citronellal hydrate
• Hydroxycitronellal100µg
• Citronellal hydrate
• Fixol
• Phixia
• LAURINE
• Hycelea
• Cyclosia
• Cyclalia
• FEMA 2583
• (S)-Laurinal
• lilylaldehyde
• Lilyl aldehyde
• Muguet synthetic
• Musuet synthetic
• Muguettine principle
• Musuettine principle
• Octanal, 7-hydroxy-3,7-dimethyl-
• Citronellal, hydroxy-
• hydroxy citronellal
• Oxydihydrocitronellal
• 7-Hydroxy-3,7-dimethyloctan-1-al
• FEMA No. 2583
• 1-OCTANAL, 3,7-DIMETHYL-7-HYDROXY-
• 3,7-dimethyl-7-hydroxyoctan-1-al
• EINECS

• MDL： MFCD00014681
• Inchi： 1S/C10H20O2/c1-9(6-8-11)5-4-7-10(2,3)12/h8-9,12H,4-7H2,1-3H3
• InChI Key： WPFVBOQKRVRMJB-UHFFFAOYSA-N
• SMILES： CC(CC=O)CCCC(O)(C)C
• BRN： 1721290

Computed Properties

• Exact Mass: 172.14600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.6

Experimental Properties

• Color/Form: Colorless to yellowish transparent liquid. It has the aroma of lilies and bell orchids.
• Density: 0.92 g/mL at 20 °C(lit.)
• Boiling Point: 257 °C(lit.)
• Flash Point: 104 ºC
• Refractive Index: n20/D 1.447-1.450
  n20/D 1.448(lit.)
• PSA: 37.30000
• LogP: 2.15270
• Solubility: Not determined
• FEMA: 2583

7-Hydroxycitronellal Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315,H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 38-41-43
• Safety Instruction： S26-S39
• RTECS：RG7850000
• Hazardous Material Identification：
• Packing Group：I; II; III
• Risk Phrases：R38; R41
• Storage Condition：room temp
• Safety Term：S26;S39
• Packing Group：I; II; III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Natural Products and Extracts Flavors and Fragrances